(2,6-Dichloro-4-methylpyridin-3-yl)methanol CAS 1086322-08-8 properties
(2,6-Dichloro-4-methylpyridin-3-yl)methanol CAS 1086322-08-8 properties
Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of (2,6-Dichloro-4-methylpyridin-3-yl)methanol
Executive Summary
In the landscape of modern targeted therapeutics, highly functionalized pyridine scaffolds serve as critical building blocks for novel active pharmaceutical ingredients (APIs). (2,6-Dichloro-4-methylpyridin-3-yl)methanol (CAS 1086322-08-8) is a highly versatile, electron-deficient heteroaromatic intermediate[1]. It is prominently featured in the synthesis of allosteric inhibitors targeting MALT1 (Mucosa-Associated Lymphoid Tissue Lymphoma Translocation Protein 1), a critical node in the NF-κB signaling pathway[2][3]. This whitepaper provides an in-depth analysis of its physicochemical properties, structural causality in drug design, and validated synthetic methodologies.
Physicochemical and Structural Profiling
The utility of (2,6-Dichloro-4-methylpyridin-3-yl)methanol stems from its unique steric and electronic environment. The dual chlorine atoms at the 2- and 6-positions render the pyridine ring highly electron-deficient, priming it for orthogonal nucleophilic aromatic substitution (S_NAr) or transition-metal-catalyzed cross-coupling[].
Table 1: Key Physicochemical Properties
| Property | Value | Causality / Significance |
| Chemical Name | (2,6-Dichloro-4-methylpyridin-3-yl)methanol | Standard IUPAC nomenclature. |
| CAS Number | 1086322-08-8 | Unique identifier for API procurement[1]. |
| Molecular Formula | C₇H₇Cl₂NO | - |
| Molecular Weight | 192.04 g/mol | Low molecular weight allows for downstream elaboration without violating Lipinski's Rule of 5[1]. |
| Exact Mass | 190.99046 Da | Critical for high-resolution mass spectrometry (HRMS) validation[5]. |
| Topological Polar Surface Area (tPSA) | ~33.12 Ų | Calculated (Pyridine N + Aliphatic OH). Ensures excellent membrane permeability in downstream derivatives. |
| Precursor | 2,6-Dichloro-4-methylnicotinaldehyde | CAS 91591-70-7; synthesized via Vilsmeier-Haack or directed metalation. |
Structural Causality in Drug Design: The methyl group at the 4-position is not merely decorative; it induces a severe steric clash with the adjacent 3-hydroxymethyl group. This steric hindrance restricts the free rotation of the C3-substituent, locking the molecule into a defined dihedral conformation. In structure-based drug design, pre-organizing the conformation of a ligand reduces the entropic penalty upon binding to the target protein's hydrophobic pockets, significantly enhancing binding affinity.
Pharmacological Relevance: MALT1 Inhibition
MALT1 is a unique paracaspase that acts as both a molecular scaffold and a proteolytic enzyme within the CARD11-BCL10-MALT1 (CBM) complex[3][6]. Aberrant MALT1 activity drives the survival and proliferation of B-cell malignancies, including activated B-cell-like diffuse large B-cell lymphoma (ABC-DLBCL) and Waldenström macroglobulinemia[2][7].
Derivatives of (2,6-Dichloro-4-methylpyridin-3-yl)methanol are utilized to synthesize allosteric MALT1 inhibitors. These inhibitors bind outside the active site, locking the enzyme in an inactive conformation and halting the cleavage of downstream substrates (e.g., A20, CYLD), thereby shutting down oncogenic NF-κB signaling[3][7]. Several MALT1 inhibitors have recently entered clinical trials, including ABBV-525 and SGR-1505, highlighting the immense clinical value of this chemical space[7][8][9].
Figure 1: MALT1 signaling pathway and allosteric inhibition mechanism.
Synthetic Methodologies & Workflows
The synthesis of (2,6-Dichloro-4-methylpyridin-3-yl)methanol typically proceeds via the chemoselective reduction of its aldehyde precursor, 2,6-Dichloro-4-methylnicotinaldehyde (CAS 91591-70-7).
Figure 2: Synthetic workflow from precursor to downstream API.
Protocol: Chemoselective Reduction of 2,6-Dichloro-4-methylnicotinaldehyde
Objective: To reduce the aldehyde to the corresponding primary alcohol without triggering reductive dechlorination of the electron-deficient pyridine ring.
Step-by-Step Methodology:
-
Preparation: Dissolve 2,6-Dichloro-4-methylnicotinaldehyde (1.0 eq) in anhydrous Ethanol (0.2 M concentration) in a round-bottom flask equipped with a magnetic stirrer.
-
Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Sodium borohydride (NaBH₄) reduction is exothermic. Maintaining 0 °C prevents thermal runaway and suppresses unwanted side reactions, such as the displacement of the highly activated 2-chloro or 6-chloro groups by ethoxide ions.
-
Reagent Addition: Add NaBH₄ (1.2 eq) portion-wise over 15 minutes.
-
Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature. Monitor completion via TLC (Hexanes:Ethyl Acetate 3:1). The product alcohol will appear as a more polar spot compared to the starting aldehyde.
-
Self-Validating Quench: Once starting material is consumed, cool the flask back to 0 °C and strictly quench by dropwise addition of saturated aqueous Ammonium Chloride (NH₄Cl). Causality: NH₄Cl safely destroys excess hydride without causing extreme alkaline pH shifts, which could degrade the product or cause pyridine ring opening.
-
Extraction & Isolation: Remove ethanol under reduced pressure. Extract the aqueous residue with Ethyl Acetate (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield (2,6-Dichloro-4-methylpyridin-3-yl)methanol as a solid.
Analytical Quality Control
To ensure the integrity of the synthesized batch before downstream API coupling, the following analytical validations must be met:
-
HPLC Analysis: Utilize a C18 reverse-phase column with a gradient of Water (0.1% TFA) and Acetonitrile. The compound should elute as a single sharp peak, confirming >98% purity[1].
-
¹H NMR (CDCl₃, 400 MHz): Expected signals include a distinct singlet for the pyridine proton at C5, a singlet integrating to 3H for the C4-methyl group, and a singlet integrating to 2H for the hydroxymethyl (-CH₂OH) protons.
Safety, Handling, and Environmental Impact
As an active halogenated heteroaromatic compound, (2,6-Dichloro-4-methylpyridin-3-yl)methanol must be handled under strict laboratory safety protocols. According to its Safety Data Sheet (SDS)[10]:
-
GHS Hazard Statements:
-
H302: Harmful if swallowed.
-
H315: Causes skin irritation.
-
H319: Causes serious eye irritation.
-
H335: May cause respiratory irritation.
-
-
Handling Causality: The activated chlorines can act as alkylating/arylating agents to biological nucleophiles. Standard PPE (nitrile gloves, safety goggles, and a well-ventilated fume hood) is mandatory.
-
Spill Management: In the event of a spill, sweep up solid material without creating dust. Do not let the product enter drains or waterways, as halogenated pyridines can exhibit high aquatic toxicity and persistence[10].
References
Sources
- 1. molcore.com [molcore.com]
- 2. MALT1 inhibitors described in Abbvie patent | BioWorld [bioworld.com]
- 3. tandfonline.com [tandfonline.com]
- 5. PubChemLite - C7H7Cl2NO - Explore [pubchemlite.lcsb.uni.lu]
- 6. researchgate.net [researchgate.net]
- 7. targetedonc.com [targetedonc.com]
- 8. cllsociety.org [cllsociety.org]
- 9. A First-in-Human Study of ABBV-525 (MALT1 Inhibitor) in B-Cell Malignancies | Clinical Trials | Yale Medicine [yalemedicine.org]
- 10. static.cymitquimica.com [static.cymitquimica.com]
